Cas no 2309448-31-3 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbaldehyde)

• Product Name: 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbaldehyde
• CAS No: 2309448-31-3
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5465812
• PubChem ID: 138991223
• Update Time: 2025-06-23

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z3005529247
• 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carbaldehyde
• 5-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbaldehyde
• 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbaldehyde

• Inchi： 1S/C8H11N3O/c1-6-2-3-11-8(10-6)7(5-12)4-9-11/h4-6,10H,2-3H2,1H3
• InChI Key： ZJMJZLVUAMSIDO-UHFFFAOYSA-N
• SMILES： O=CC1C=NN2C=1NC(C)CC2

Computed Properties

• Exact Mass: 165.090211983 g/mol
• Monoisotopic Mass: 165.090211983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.9
• Molecular Weight: 165.19

Additional information on 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carbaldehyde

Introduction to 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-3-carbaldehyde (CAS No. 2309448-31-3)

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-3-carbaldehyde, identified by its CAS number 2309448-31-3, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its promising pharmacological properties. This compound belongs to the pyrazolo[1,5-α]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities. The presence of a formyl group at the 3-position and a methyl substituent at the 5-position of the pyrazolo[1,5-α]pyrimidine core enhances its potential as a bioactive molecule.

The pyrazolo[1,5-α]pyrimidine scaffold is a privileged structure in drug discovery, exhibiting diverse biological functions such as kinase inhibition, antiviral, and anticancer activities. The aldehyde functionality in 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-3-carbaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological profiles. This flexibility has made it a valuable intermediate in the development of novel therapeutic agents.

Recent studies have highlighted the significance of pyrazolo[1,5-α]pyrimidine derivatives in addressing unmet medical needs. For instance, research has demonstrated that compounds within this scaffold can modulate key signaling pathways involved in cancer progression. Specifically, derivatives of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-3-carbaldehyde have shown inhibitory effects on various kinases implicated in tumor growth and metastasis. These findings underscore the compound's potential as a lead molecule for the development of targeted cancer therapies.

The aldehyde group in 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-3-carbaldehyde also facilitates conjugation with other bioactive molecules through condensation reactions with hydrazines or amines. This reactivity has been exploited in the synthesis of hybrid compounds designed to exhibit synergistic effects by targeting multiple pathways simultaneously. Such strategies are particularly relevant in oncology and infectious diseases research.

In addition to its applications in oncology, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-3-carbaldehyde has shown promise in antimicrobial research. Emerging evidence suggests that modifications of the pyrazolo[1,5-α]pyrimidine core can enhance activity against drug-resistant bacterial strains. The formyl group at the 3-position provides a site for derivatization into more potent antimicrobial agents. This has prompted investigations into its efficacy against Gram-positive and Gram-negative bacteria.

The synthesis of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Advanced synthetic methodologies have been employed to construct the pyrazolo[1,5-α]pyrimidine core with minimal side reactions. These techniques include transition-metal-catalyzed cross-coupling reactions and cyclization processes that ensure high yields and purity.

The pharmacokinetic properties of CAS No. 2309448-31-3 are under active investigation to optimize its therapeutic index. Preliminary studies indicate that the compound exhibits moderate solubility in aqueous buffers and reasonable bioavailability when administered orally or intravenously. These characteristics are critical for its translation from preclinical to clinical studies.

Preclinical data on CAS No. 2309448-31-3 have revealed intriguing pharmacological effects that warrant further exploration. In vitro assays have demonstrated its ability to inhibit proliferation of various cancer cell lines by inducing apoptosis or arresting cell cycle progression. Additionally，it has shown potential in modulating immune responses through interactions with cytokine pathways.

The compound's mechanism of action appears to involve multiple targets within cancer cells，including kinases and transcription factors that regulate cell survival and proliferation。These findings align with current trends in oncology research，which emphasize polypharmacological approaches for more effective tumor control。

Recent advances in computational chemistry have accelerated the discovery process for CAS No. 2309448-31-3 derivatives by predicting binding affinities and optimizing molecular structures for improved efficacy。Machine learning models have been trained on large datasets containing known bioactive pyrazolo[1，5-a]pyrimidines， enabling rapid virtual screening and design of novel analogs。

The versatility of CAS No. 2309448 -31 -3 as a scaffold for medicinal chemistry innovation continues to inspire new research directions。Ongoing studies aim to expand its therapeutic applications beyond oncology into areas such as neurodegenerative diseases，inflammatory disorders，and viral infections。The compound's unique structural features make it an attractive platform for developing next-generation therapeutics。